6,7,8-Trimethoxyquinazoline-2,4(1H,3H)-dione
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Overview
Description
Quinazoline derivatives are N-containing heterocyclic compounds that have attracted significant attention due to their wide range of biopharmaceutical activities . They have been found to have anti-cancer, anti-inflammatory, anti-bacterial, analgesic, anti-virus, anti-cytotoxin, anti-spasm, anti-tuberculosis, anti-oxidation, anti-malarial, anti-hypertension, anti-obesity, anti-psychotic, and anti-diabetes properties .
Synthesis Analysis
Quinazoline derivatives can be synthesized using various methods. Some of the main methods include Aza-reaction, Microwave-assisted reaction, Metal-mediated reaction, Ultrasound-promoted reaction, and Phase-transfer catalysis reaction . Other supplementary methods used in some experiments include Oxidative cyclization, Reagent refluxing, and One-pot synthesis .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of quinazoline derivatives can vary depending on the specific method used. For example, in the Aza-Diels-Alder reaction, aniline and ethyl glyoxalate are chosen as substrates .Future Directions
Properties
CAS No. |
30896-98-1 |
---|---|
Molecular Formula |
C11H12N2O5 |
Molecular Weight |
252.22 g/mol |
IUPAC Name |
6,7,8-trimethoxy-1H-quinazoline-2,4-dione |
InChI |
InChI=1S/C11H12N2O5/c1-16-6-4-5-7(9(18-3)8(6)17-2)12-11(15)13-10(5)14/h4H,1-3H3,(H2,12,13,14,15) |
InChI Key |
QNACMQOICPJEOM-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C(=C2C(=C1)C(=O)NC(=O)N2)OC)OC |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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